Cas no 899985-02-5 (2-(4-methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide)

2-(4-Methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide is a specialized organic compound featuring a phthalazinone core linked to a methoxyphenylacetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both the phthalazinone and methoxyphenyl groups may confer unique electronic and steric properties, making it valuable for drug discovery applications. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability and synthetic accessibility further enhance its appeal for research and development in pharmaceutical and agrochemical fields. Proper handling and storage are recommended to maintain its integrity.
2-(4-methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide structure
899985-02-5 structure
Product Name:2-(4-methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide
CAS No:899985-02-5
MF:C18H17N3O3
MW:323.345884084702
CID:5492112
Update Time:2025-10-09

2-(4-methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-4-methoxy-
    • 2-(4-methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide
    • Inchi: 1S/C18H17N3O3/c1-24-13-8-6-12(7-9-13)10-17(22)19-11-16-14-4-2-3-5-15(14)18(23)21-20-16/h2-9H,10-11H2,1H3,(H,19,22)(H,21,23)
    • InChI Key: SNIIILZOOMEBIT-UHFFFAOYSA-N
    • SMILES: C1(CC(NCC2C3=C(C=CC=C3)C(=O)NN=2)=O)=CC=C(OC)C=C1

2-(4-methoxyphenyl)-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2758-0107-3mg
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F2758-0107-4mg
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